Cas no 1135283-36-1 (6-hydroxy-5-iodopyridine-3-carbonitrile)

• Product Name: 6-hydroxy-5-iodopyridine-3-carbonitrile
• CAS No: 1135283-36-1
• MF: C₆H₃IN₂O
• MW: 246.005293130875
• CID: 4572457
• PubChem ID: 36995461
• Update Time: 2025-06-12

6-hydroxy-5-iodopyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-5-iodonicotinonitrile
• 3-Pyridinecarbonitrile, 1,6-dihydro-5-iodo-6-oxo-
• A1-53815
• AKOS005072504
• DS-020998
• CS-0367397
• 1135283-36-1
• AT24074
• GC-0739
• 6-hydroxy-5-iodopyridine-3-carbonitrile
• SCHEMBL22531923
• MFCD11840996
• 5-iodo-6-oxo-1H-pyridine-3-carbonitrile

• Inchi： 1S/C6H3IN2O/c7-5-1-4(2-8)3-9-6(5)10/h1,3H,(H,9,10)
• InChI Key： DULWGPPUDDROTD-UHFFFAOYSA-N
• SMILES： C1NC(=O)C(I)=CC=1C#N

Computed Properties

• Exact Mass: 245.92901g/mol
• Monoisotopic Mass: 245.92901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Melting Point: 267-269°

6-hydroxy-5-iodopyridine-3-carbonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 6-hydroxy-5-iodopyridine-3-carbonitrile

Introduction to 6-hydroxy-5-iodopyridine-3-carbonitrile (CAS No. 1135283-36-1)

6-hydroxy-5-iodopyridine-3-carbonitrile (CAS No. 1135283-36-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 6-hydroxy-5-iodopyridine-3-carbonitrile.

Chemical Structure and Properties

6-hydroxy-5-iodopyridine-3-carbonitrile is a heterocyclic compound with a pyridine core. The presence of a hydroxyl group at the 6-position and an iodine atom at the 5-position, along with a cyano group at the 3-position, imparts distinct chemical properties to this molecule. The hydroxyl group can participate in hydrogen bonding, enhancing the compound's solubility and reactivity. The iodine atom, being a heavy halogen, can influence the electronic properties of the molecule and its interactions with biological targets. The cyano group adds further reactivity and can be converted into other functional groups through various chemical transformations.

Synthesis Methods

The synthesis of 6-hydroxy-5-iodopyridine-3-carbonitrile has been extensively studied, and several methods have been reported in the literature. One common approach involves the cyclization of an appropriate precursor followed by functional group modifications. For instance, a typical synthetic route might start with the formation of a substituted pyridine derivative, which is then subjected to iodination and hydroxylation reactions to introduce the desired substituents. Another method involves the coupling of a halogenated pyridine with a cyanide source to form the cyano group, followed by selective hydroxylation.

Biological Activities

6-hydroxy-5-iodopyridine-3-carbonitrile has been investigated for its potential biological activities, including its anti-inflammatory, antioxidant, and anticancer properties. Recent studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated potent antioxidant activity by scavenging free radicals and protecting cells from oxidative stress. In cancer research, 6-hydroxy-5-iodopyridine-3-carbonitrile has shown promise as a potential anticancer agent due to its ability to induce apoptosis in cancer cells and inhibit tumor growth.

Recent Research Advancements

The ongoing research on 6-hydroxy-5-iodopyridine-3-carbonitrile continues to uncover new insights into its mechanisms of action and potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate specific signaling pathways involved in inflammation and cancer. The researchers found that 6-hydroxy-5-iodopyridine-3-carbonitrile selectively targets key enzymes such as COX-2 and LOX, which are implicated in inflammatory processes. Another study reported that this compound can enhance the efficacy of existing anticancer drugs by sensitizing cancer cells to chemotherapy.

Potential Applications

The unique properties of 6-hydroxy-5-iodopyridine-3-carbonitrile make it a valuable candidate for further development in various therapeutic areas. Its anti-inflammatory and antioxidant activities suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anticancer properties of this compound could lead to new strategies for cancer treatment, particularly in combination with other therapeutic agents. Moreover, its ability to modulate specific signaling pathways makes it an attractive target for drug discovery efforts aimed at developing more effective and selective therapeutics.

Conclusion

In conclusion, 6-hydroxy-5-iodopyridine-3-carbonitrile (CAS No. 1135283-36-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to elucidate its mechanisms of action and optimize its properties, it is likely that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing new treatments.